![molecular formula C6H11N B2839761 Hex-4-yn-2-amine CAS No. 1249315-57-8](/img/structure/B2839761.png)
Hex-4-yn-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Hex-4-yn-2-amine is a chemical compound with the IUPAC name 1-methyl-3-pentynylamine . It has a molecular weight of 97.16 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H11N/c1-3-4-5-6(2)7/h6H,5,7H2,1-2H3
. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . . More detailed physical and chemical properties could be found in specialized databases or material safety data sheets.Scientific Research Applications
Microbial and Environmental Interactions
The microbial mediation in the transformation of certain drugs, such as sulfamethoxazole (SMX), involves aromatic amines like Hex-4-yn-2-amine. These amines can undergo abiotic transformations under specific conditions, such as denitrifying conditions, indicating their potential role in environmental processes and wastewater treatment technology (Nödler, Licha, Barbieri, & Pérez, 2012).
Catalysis and Polymerization
This compound and related amines are involved in catalytic processes. For instance, ytterbium(II) and -(III) complexes with amine bis(phenolate) ligands have been used for polymerization of rac-lactide, indicating a potential application in materials science and polymer chemistry (Yang, Nie, Zhang, Xue, Yao, & Shen, 2014).
Photoredox Catalysis
In the field of organic chemistry, amines like this compound are key in photoredox catalysis. For example, Eosin Y, an organic dye, activates as a photoredox catalyst in the presence of molecular oxygen and visible light for the reaction of aryl ketones and benzyl amines, indicating the importance of amines in synthesis and catalysis (Rohokale, Koenig, & Dhavale, 2016).
Biobased Polymers
Amines, including this compound, play a critical role in the synthesis of biobased polymers. They act as key intermediates due to their high reactivity, which is essential in the development of materials for various industries such as automotive and aerospace (Froidevaux, Negrell, Caillol, Pascault, & Boutevin, 2016).
Synthesis of Functionalized Alkynes
In synthetic chemistry, this compound is involved in the formation of C(sp3)–C(sp) and C(sp3)–C(sp2) bonds, highlighting its role in the synthesis of complex molecular scaffolds and functionalized alkynes, which is significant in drug development and material science (Ociepa, Turkowska, & Gryko, 2018).
Advanced Imaging Techniques
This compound functionalized nanoparticles, such as NaYbF4:Er, have been explored for dual-modal upconversion luminescence and X-ray imaging. This application is pivotal in biomedical imaging and tracking, offering insights into real-time monitoring and diagnostics (Yi, Zeng, Lu, Wang, Rao, Liu, & Hao, 2014).
Safety and Hazards
Hex-4-yn-2-amine is classified as dangerous, with hazard statements including H226, H314, and H335 . Precautionary measures include P210, P233, P240, P241, P242, P243, P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P370+P378, P403+P233, P403+P235, P405, and P501 . Always refer to the material safety data sheet (MSDS) for comprehensive safety and handling information.
Mechanism of Action
Target of Action
Hex-4-yn-2-amine is a chemical compound with a molecular weight of 97.16 The primary targets of this compound are not explicitly mentioned in the available literature
Biochemical Pathways
They can also participate in signal transduction pathways and influence cellular metabolism .
Result of Action
They can also modulate the function of enzymes, receptors, and other proteins, leading to changes in cellular physiology .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect its stability and activity. For instance, high temperatures or extreme pH values might degrade the compound or alter its structure, affecting its activity .
properties
IUPAC Name |
hex-4-yn-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N/c1-3-4-5-6(2)7/h6H,5,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQECNYGAVGZCPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCC(C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
97.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1249315-57-8 |
Source
|
Record name | hex-4-yn-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.